Cas no 768-32-1 (Phenyltrimethylsilane)

Phenyltrimethylsilane structure

Product Name:Phenyltrimethylsilane

CAS No:768-32-1

Molecular Formula:C₉H₁₄SI

Molecular Weight:150.29

MDL:MFCD00008271

CID:39832

PubChem ID:24887434

Phenyltrimethylsilane Properties

Names and Identifiers

- Phenyltrimethylsilane
- Trimethylphenylsilane
- Trimethyl(phenyl)silane
- AKOS008901274
- InChI=1/C9H14Si/c1-10(2,3)9-7-5-4-6-8-9/h4-8H,1-3H
- 6-Carbamoylcyclohex-3-enecarboxylic acid
- NSC 96828
- 76188-55-1
- AMY6972
- J-802277
- Silane, trimethylphenyl-
- trimethyl-phenyl-silane
- FT-0632922
- DTXSID6061109
- Trimethyl(phenyl)silane, 99%
- 768-32-1
- MFCD00008271
- NS00041698
- (Trimethylsilyl)benzene
- NSC-96828
- phenyl trimethylsilane
- Q27286796
- PX1SG1Q5YP
- A820130
- CS-0031654
- NSC96828
- AS-2175
- UNII-PX1SG1Q5YP
- I11435
- P1299
- EINECS 212-192-5
- Benzene, (trimethylsilyl)-
- s13775
- DB-002905
- DB-056143
- +Expand
- MDL： MFCD00008271
- InChIKey： KXFSUVJPEQYUGN-UHFFFAOYSA-N
- Inchi： InChI=1S/C9H14Si/c1-10(2,3)9-7-5-4-6-8-9/h4-8H,1-3H3
- SMILES： C[Si](C)(C)C1=CC=CC=C1
- BRN： 1855012

Computed Properties

Exact Mass: 150.08600
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 1
Monoisotopic Mass: 150.086
Heavy Atom Count: 10
Complexity: 95.8
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 0Å²

Experimental Properties

LogP: 2.23180
PSA: 0.00000
Refractive Index: n20/D 1.491(lit.)
Water Partition Coefficient: Not miscible or difficult to mix with water.
Boiling Point: 168-170 °C(lit.)
Flash Point: Fahrenheit: 104 ° f
Celsius: 40 ° c
Color/Form: Not determined
Solubility: Not determined
Sensitiveness: Sensitive to humidity
Density: 0.873 g/mL at 25 °C(lit.)

Phenyltrimethylsilane Security Information

Symbol: GHS02 GHS05
WGK Germany：3
Safety Term：3
Safety Instruction： S16-S26-S36/39
Packing Group：III
Packing Group：III
Risk Phrases：R10; R36/37/38
Hazard Level：3
Dangerous goods sign： Xi
Hazardous Material transportation number：UN 1993 3/PG 3
Hazard Statement： H226,H318,H413
Warning Statement： P280,P305+P351+P338
Prompt：warning
Storage Condition：Store at room temperature
PackingGroup：III
Risk Phrases： 10-41
Signal Word：Danger
TSCA：Yes
HazardClass：3

Phenyltrimethylsilane Customs Data

HS CODE：29319090

Phenyltrimethylsilane Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003VK8-5g	Trimethyl(Phenyl)Silane	768-32-1	98%	5g	$6.00	2024-04-21
A2B Chem LLC	AB80072-5g	Trimethyl(Phenyl)Silane	768-32-1	98%	5g	$6.00	2024-04-19
Aaron	AR003VSK-5g	Trimethyl(Phenyl)Silane	768-32-1	97%	5g	$5.00
abcr	AB177643-5 g	Phenyltrimethylsilane, 99%; .	768-32-1	99%	5 g	€54.70	2023-07-20
AK Scientific	AMTSi016-5mL	Phenyltrimethylsilane	768-32-1	95%	5ml	$23	2023-09-16
Ambeed	A754639-5g	Trimethyl(phenyl)silane	768-32-1	98%	5g	$7.0	2024-07-24
Apollo Scientific	OR303371-10g	Trimethyl(phenyl)silane	768-32-1		10g	£62.00	2023-08-31
Chemenu	CM137610-500g	Trimethyl(phenyl)silane	768-32-1	95+%	500g	$514
Crysdot LLC	CD00002032-100g	Trimethyl(phenyl)silane	768-32-1	97%	100g	$180
eNovation Chemicals LLC	D130195-25ml	PHENYLTRIMETHYLSILANE	768-32-1	97%	25ml	$297	2022-09-09

Phenyltrimethylsilane Synthesis

Phenyltrimethylsilane Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:768-32-1)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:768-32-1)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

Phenyltrimethylsilane Related Literature

1. Reduction of aryltrimethylsilanes as a synthetic method. Part III. Lithium in ethylamine (Benkeser reduction)

Colin Eaborn,Richard A. Jackson,Ronald Pearce J. Chem. Soc. Perkin Trans. 1 1975 475
2. Synthesis, molecular and electronic structure of a stacked half-sandwich dititanium complex incorporating a cyclic π-faced bridging ligand

Róbert Gyepes,Ji?í Pinkas,Ivana Císa?ová,Ji?í Kubi?ta,Michal Horá?ek,Karel Mach RSC Adv. 2016 6 94149
3. Aromatic reactivity. Part LIX. Substituent effects of groups of type CH2Y in acid cleavage of p-YCH2·C6H4SiMe3 compounds and on the charge-transfer maxima of YCH2Ph–tetracyanoethylene complexes

Andrew J. Cornish,Colin Eaborn J. Chem. Soc. Perkin Trans. 2 1975 874
4. Aromatic reactivity. Part LIX. Substituent effects of groups of type CH2Y in acid cleavage of p-YCH2·C6H4SiMe3 compounds and on the charge-transfer maxima of YCH2Ph–tetracyanoethylene complexes

Andrew J. Cornish,Colin Eaborn J. Chem. Soc. Perkin Trans. 2 1975 874
5. Nanocrystalline silicon carbide thin films by fluidised/packed bed chemical vapor deposition using a halogen-free single source

Jayaprakasam Selvakumar,Dakshinamoorthy Sathiyamoorthy J. Mater. Chem. 2012 22 7551
6. Facile synthesis of substituted diaryliodonium tosylates by treatment of aryltributylstannanes with Koser’s reagent

Victor W. Pike,Faisal Butt,Aneela Shah,David A. Widdowson J. Chem. Soc. Perkin Trans. 1 1999 245
7. Reduction of aryltrimethylsilanes as a synthetic method. Part I. Electrochemical reduction

Colin Eaborn,Richard A. Jackson,Ronald Pearce J. Chem. Soc. Perkin Trans. 1 1974 2055
8. The electron spin resonance spectra of the phenyltrimethylsilane and -germane anions: π-bonding between silicon and germanium and the aromatic ring

J. A. Bedford,J. R. Bolton,A. Carrington,R. H. Prince Trans. Faraday Soc. 1963 59 53
9. Reduction of aryltrimethylsilanes as a synthetic method. Part II. Birch reduction

Colin Eaborn,Richard A. Jackson,Ronald Pearce J. Chem. Soc. Perkin Trans. 1 1975 470
10. Aromatic reactivity. Part XXXIX. Effects of ortho-substituents in protodesilylation

C. Eaborn,D. R. M. Walton,D. J. Young J. Chem. Soc. B 1969 15